1-(4-biphenylyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-3-(2-methoxy-4-nitroanilino)-1-(4-phenylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H18N2O4/c1-28-22-15-19(24(26)27)11-12-20(22)23-14-13-21(25)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-15,23H,1H3/b14-13+
• InChI Key: PVWZRYCEIZSIKL-BUHFOSPRSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC=CC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N/C=C/C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol

Description

The compound “1-(4-biphenylyl)-3-[(2-methoxy-4-nitrophenyl)amino]-2-propen-1-one” is a complex organic molecule. It contains a biphenyl group (two connected phenyl rings), a methoxy group (OCH3), a nitro group (NO2), and an amino group (NH2) attached to a propenone backbone (a three-carbon chain with a double bond and a ketone). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a biphenyl group. The biphenyl group may cause the molecule to be planar or non-planar depending on the angle between the two phenyl rings. The presence of the methoxy, nitro, and amino groups will also impact the overall structure and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro, methoxy, and amino groups could impact its solubility, reactivity, and stability.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with. The presence of the nitro, methoxy, and amino groups could allow for various interactions with biological targets.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity if it’s intended to be a drug. Further studies would be needed to fully understand these aspects.